N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide

• IUPAC Name: N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C29H29FN6O5S2/c1-41-25-7-3-2-6-24(25)36-26(33-34-29(36)42-19-27(37)32-22-12-10-21(30)11-13-22)18-31-28(38)20-8-14-23(15-9-20)43(39,40)35-16-4-5-17-35/h2-3,6-15H,4-5,16-19H2,1H3,(H,31,38)(H,32,37)
• InChI Key: IXAZSOQHWDREAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5
• Molecular Formula: C29H29FN6O5S2
• Molecular Weight: 624.7 g/mol

Description

N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C29H29FN6O5S2 and its molecular weight is 624.71. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Compounds with triazolopyrimidine sulfonanilide structures have been designed as acetohydroxyacid synthase inhibitors with potent herbicidal activity. For example, N-2,6-difluorophenyl-5-methoxy-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamide was identified for its high herbicidal activity and favorable degradation rate in soil, targeting broad-leaf weeds with good safety to crops like rice, maize, and wheat (Chen et al., 2009).

Anticancer Effects

Certain sulfonamide compounds have shown remarkable anticancer effects. For instance, modifications of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide have demonstrated potent antiproliferative activities against various human cancer cell lines with significantly reduced acute oral toxicity, suggesting their potential as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Enzyme Inhibition

Triazolinone derivatives have been studied for their role as protoporphyrinogen oxidase inhibitors, offering a novel approach to herbicide development. For instance, compound methyl 2-[3-methyl-(2-fluoro-4-chloro-5-ethylsulfonamidephenyl)-4,5-dihydro-5-oxo-1H-1,2,4-triazol-4-yl]methylenephenyl-2-(E)-methoxyiminoacetate displayed promising herbicidal activity comparable to commercial products, highlighting its potential as a postemergent herbicide for broadleaf weed control in rice fields (Yan-ping Luo et al., 2008).